Cas no 1443353-28-3 (4-CHLORO-3,5-DIMETHYLPHENETHYL ETHYL OXALATE)

• Product Name: 4-CHLORO-3,5-DIMETHYLPHENETHYL ETHYL OXALATE
• CAS No: 1443353-28-3
• MF: C₁₄H₁₇ClO₄
• MW: 284.735383749008
• MDL: MFCD15145506
• CID: 5190125
• Update Time: 2026-03-05

4-CHLORO-3,5-DIMETHYLPHENETHYL ETHYL OXALATE Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-3,5-DIMETHYLPHENETHYL ETHYL OXALATE
• Ethanedioic acid, 1-[2-(4-chloro-3,5-dimethylphenyl)ethyl] 2-ethyl ester

• MDL： MFCD15145506
• Inchi： 1S/C14H17ClO4/c1-4-18-13(16)14(17)19-6-5-11-7-9(2)12(15)10(3)8-11/h7-8H,4-6H2,1-3H3
• InChI Key： OYKQYDBOLINJSI-UHFFFAOYSA-N
• SMILES： C(OCCC1=CC(C)=C(Cl)C(C)=C1)(=O)C(OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 4-CHLORO-3,5-DIMETHYLPHENETHYL ETHYL OXALATE

Introduction to 4-CHLORO-3,5-DIMETHYLPHENETHYL ETHYL OXALATE (CAS No. 1443353-28-3) and Its Emerging Applications in Chemical Biology

4-CHLORO-3,5-DIMETHYLPHENETHYL ETHYL OXALATE, identified by the Chemical Abstracts Service Number (CAS No.) 1443353-28-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural motif—a chlorinated dimethylphenethyl backbone linked to an ethyl oxalate moiety—exhibits intriguing chemical properties that make it a valuable scaffold for the development of novel bioactive molecules.

The structural features of 4-CHLORO-3,5-DIMETHYLPHENETHYL ETHYL OXALATE contribute to its versatility in synthetic chemistry. The presence of a chloro substituent at the para position relative to the dimethylphenethyl group enhances its reactivity, allowing for further functionalization through nucleophilic aromatic substitution or cross-coupling reactions. This attribute is particularly advantageous in medicinal chemistry, where such modifications are often employed to optimize pharmacokinetic profiles and target specificity.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing therapeutic agents. The oxalate ester functionality in 4-CHLORO-3,5-DIMETHYLPHENETHYL ETHYL OXALATE serves as a versatile handle for introducing additional pharmacophores or for modulating metabolic stability. For instance, oxalate esters have been explored as prodrugs or as intermediates in the synthesis of more complex molecules, leveraging their ability to undergo hydrolysis under physiological conditions to release active pharmaceutical ingredients.

In the realm of chemical biology, 4-CHLORO-3,5-DIMETHYLPHENETHYL ETHYL OXALATE has been investigated for its potential role as a tool compound in studying enzyme mechanisms and ligand-receptor interactions. Its rigid aromatic core and tunable electronic properties make it an ideal candidate for designing small-molecule probes that can interact with biological targets with high selectivity. For example, derivatives of this compound have been used in high-throughput screening campaigns to identify inhibitors or modulators of enzymes involved in metabolic pathways or signal transduction cascades.

The synthesis of 4-CHLORO-3,5-DIMETHYLPHENETHYL ETHYL OXALATE involves multi-step organic transformations that highlight the compound's synthetic utility. Key steps typically include Friedel-Crafts alkylation followed by chlorination and subsequent esterification with ethyl oxalate. These synthetic routes not only showcase the compound's structural complexity but also demonstrate its feasibility for large-scale production, which is crucial for both academic research and industrial applications.

One of the most compelling aspects of 4-CHLORO-3,5-DIMETHYLPHENETHYL ETHYL OXALATE is its potential as a building block for drug discovery programs. By leveraging its structural features, researchers can design libraries of analogs with varying substituents to explore structure-activity relationships (SAR). This approach has been successfully applied in the development of kinase inhibitors, where modifications around the phenethyl core have been shown to improve binding affinity and reduce off-target effects.

The oxalate ester moiety also opens up possibilities for exploring novel chemical reactions that could further expand the synthetic toolbox. For instance, recent studies have demonstrated that oxalate esters can undergo metal-catalyzed coupling reactions, enabling the introduction of diverse functional groups into the molecule. Such transformations could lead to the discovery of new bioactive compounds with enhanced therapeutic potential.

From a computational chemistry perspective, 4-CHLORO-3,5-DIMETHYLPHENETHYL ETHYL OXALATE has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how subtle changes in its structure can influence binding affinity and selectivity. Such computational approaches are increasingly integral to modern drug discovery pipelines, complementing experimental efforts by predicting molecular behavior before costly wet-lab synthesis.

The growing interest in 4-CHLORO-3,5-DIMETHYLPHENETHYL ETHYL OXALATE is also reflected in its increasing presence in patent literature and scientific publications. Researchers across academia and industry are exploring its potential applications in various therapeutic areas, including oncology, neurology, and inflammation. The compound's unique combination of structural features positions it as a promising candidate for further investigation into novel therapeutic modalities.

In conclusion,4-CHLORO-3,5-DIMETHYLPHENETHYL ETHYL OXALATE (CAS No. 1443353-28-3) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its structural versatility, synthetic accessibility, and potential as a scaffold for drug discovery make it a compound of considerable interest. As research continues to uncover new applications and functionalities,4-CHLORO-3,5-DIMETHYLPHENETHYL ETHYL OXALATE is poised to play an increasingly important role in the development of next-generation therapeutics.